N-[4-(4-Acetyl-piperazin-1-yl)-phenyl]-3,4-dichloro-benzamide

• Molecular Formula: C19H19Cl2N3O2
• Molecular Weight: 392.3 g/mol
• IUPAC Name: N-[4-(4-acetylpiperazin-1-yl)phenyl]-3,4-dichlorobenzamide
• InChI: InChI=1S/C19H19Cl2N3O2/c1-13(25)23-8-10-24(11-9-23)16-5-3-15(4-6-16)22-19(26)14-2-7-17(20)18(21)12-14/h2-7,12H,8-11H2,1H3,(H,22,26)
• InChI Key: IGBXDIZRORIMIB-UHFFFAOYSA-N
• SMILES: CC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)Cl)Cl

Description

N-[4-(4-Acetyl-piperazin-1-yl)-phenyl]-3,4-dichloro-benzamide, commonly known as ADP-ribosylation factor 1 inhibitor, is a chemical compound that has gained significant attention in the field of scientific research. This compound has demonstrated potential in regulating various biological processes and has been studied extensively for its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of N-[4-(4-Acetyl-piperazin-1-yl)-phenyl]-3,4-dichloro-benzamide involves the inhibition of ADP-ribosylation factor 1 (ARF1). ARF1 is a small GTPase that plays a crucial role in regulating various cellular processes, such as vesicular trafficking, cytoskeletal organization, and signal transduction. By inhibiting ARF1, N-[4-(4-Acetyl-piperazin-1-yl)-phenyl]-3,4-dichloro-benzamide disrupts these processes and regulates various biological functions.
Biochemical and Physiological Effects:
N-[4-(4-Acetyl-piperazin-1-yl)-phenyl]-3,4-dichloro-benzamide has been shown to have various biochemical and physiological effects. It has been demonstrated to inhibit tumor growth and metastasis by regulating the actin cytoskeleton and cell migration. It has also been shown to regulate the immune system by inhibiting the release of pro-inflammatory cytokines. Additionally, it has been shown to have neuroprotective effects by inhibiting the formation of beta-amyloid plaques in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[4-(4-Acetyl-piperazin-1-yl)-phenyl]-3,4-dichloro-benzamide is its ability to selectively inhibit ARF1. This allows for the regulation of specific cellular processes without disrupting others. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N-[4-(4-Acetyl-piperazin-1-yl)-phenyl]-3,4-dichloro-benzamide. One potential direction is the development of more potent and selective inhibitors of ARF1. Another potential direction is the study of this compound in combination with other drugs for the treatment of cancer and other diseases. Additionally, the study of this compound in animal models may provide further insight into its potential therapeutic applications.

Synthesis Methods

The synthesis method of N-[4-(4-Acetyl-piperazin-1-yl)-phenyl]-3,4-dichloro-benzamide involves the reaction of 4-acetyl-piperazine with 3,4-dichloro-benzoyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-[4-(4-Acetyl-piperazin-1-yl)-phenyl]-3,4-dichloro-benzamide has been extensively studied for its potential use in regulating various biological processes. It has shown promise in the treatment of cancer, inflammation, and neurodegenerative diseases. It has also been studied for its potential use in regulating the immune system and as an anti-viral agent.